Cas no 2377609-48-6 (3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid)
3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid
-
- Inchi: 1S/C10H11BN2O3/c1-2-9-12-13-10(16-9)7-4-3-5-8(6-7)11(14)15/h3-6,14-15H,2H2,1H3
- InChI Key: HVNURJYWWWLPAD-UHFFFAOYSA-N
- SMILES: B(C1=CC=CC(C2=NN=C(CC)O2)=C1)(O)O
3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM560002-1g |
[3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid |
2377609-48-6 | 95%+ | 1g |
$1145 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247909-1g |
[3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid |
2377609-48-6 | 98% | 1g |
¥9675 | 2023-03-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00803425-1g |
[3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid |
2377609-48-6 | 95% | 1g |
¥3136.0 | 2023-03-11 | |
| A2B Chem LLC | BA02256-5g |
[3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid |
2377609-48-6 | 95% | 5g |
$1968.00 | 2024-04-20 | |
| A2B Chem LLC | BA02256-1g |
[3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid |
2377609-48-6 | 95% | 1g |
$499.00 | 2024-04-20 |
3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
Additional information on 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid
Comprehensive Overview of 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid (CAS No. 2377609-48-6)
The compound 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid (CAS No. 2377609-48-6) is a boronic acid derivative featuring a unique 1,3,4-oxadiazole moiety. This structural combination makes it a valuable intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical and materials science research. The presence of the boronic acid group enables efficient carbon-carbon bond formation, while the oxadiazole ring contributes to its stability and reactivity.
In recent years, the demand for boronic acid derivatives has surged due to their applications in drug discovery and agrochemical development. Researchers are particularly interested in compounds like 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid because of their potential in designing targeted therapies and bioconjugation strategies. The oxadiazole ring, known for its electron-withdrawing properties, enhances the compound's utility in creating heterocyclic scaffolds for bioactive molecules.
The synthesis of 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid typically involves multi-step organic reactions, including cyclization and boronation processes. Its CAS No. 2377609-48-6 serves as a unique identifier in chemical databases, facilitating precise tracking in patent literature and academic publications. This compound is often discussed in the context of medicinal chemistry, where its role in constructing kinase inhibitors and antibody-drug conjugates (ADCs) is explored.
From an industrial perspective, 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid aligns with the growing trend of green chemistry and sustainable synthesis. Its compatibility with palladium-catalyzed reactions reduces the need for harsh reagents, making it attractive for environmentally friendly production methods. Additionally, the compound's high purity and low toxicity profile make it suitable for high-throughput screening in drug development pipelines.
Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid. These methods ensure batch-to-batch consistency, which is critical for preclinical studies and API manufacturing. The compound's solubility in polar organic solvents like DMSO and THF further enhances its practicality in laboratory settings.
As the pharmaceutical industry shifts toward personalized medicine, the versatility of boronic acid-based compounds like 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid gains prominence. Its ability to form stable covalent bonds with biomolecules positions it as a key player in proteolysis-targeting chimera (PROTAC) technology and biomarker detection systems. Future research may explore its utility in fluorescent probes and catalytic applications.
In summary, 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid (CAS No. 2377609-48-6) represents a cutting-edge tool for modern synthetic chemistry. Its dual functionality—combining the reactivity of boronic acids with the structural robustness of oxadiazoles—makes it indispensable for researchers working on next-generation therapeutics and functional materials.
2377609-48-6 (3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)